Cas no 673434-88-3 (2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride)

• Product Name: 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride
• CAS No: 673434-88-3
• MF: C₁₁H₁₅ClN₂S
• MW: 242.768200159073
• CID: 2855914
• Update Time: 2023-08-10

2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzylthio)-5-methyl-4,5-dihydro-1H-imidazol-3-ium hydrochloride
• 2-benzylsulfanyl-5-methyl-4,5-dihydro-1H-imidazole;hydrochloride

• Inchi： 1S/C11H14N2S.ClH/c1-9-7-12-11(13-9)14-8-10-5-3-2-4-6-10;/h2-6,9H,7-8H2,1H3,(H,12,13);1H
• InChI Key： FBARUYPTETUXRO-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)C1=NCC(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Topological Polar Surface Area: 49.7